Cas no 872843-87-3 (Benzonitrile, 3-fluoro-4-(4-thiomorpholinyl)-)

• Product Name: Benzonitrile, 3-fluoro-4-(4-thiomorpholinyl)-
• CAS No: 872843-87-3
• MF: C₁₁H₁₁FN₂S
• MW: 222.281844377518
• CID: 1871648
• Update Time: 2025-01-09

Benzonitrile, 3-fluoro-4-(4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-fluoro-4-(4-thiomorpholinyl)-
• 3-Fluoro-4-(4-thiomorpholinyl)benzonitrile

• Inchi： 1S/C11H11FN2S/c12-10-7-9(8-13)1-2-11(10)14-3-5-15-6-4-14/h1-2,7H,3-6H2
• InChI Key： ZWSMDTMOQZXMCN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCSCC2)C(F)=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 390.8±42.0 °C(Predicted)
• pka: 1.50±0.40(Predicted)